Cas no 96839-30-4 ((6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione)
96839-30-4 structure
Product Name:(6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
CAS No:96839-30-4
MF:C18H16O5
MW:312.316645622253
CID:1002058
Update Time:2023-08-03
(6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione Chemical and Physical Properties
Names and Identifiers
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- przewaquinone D
- Tanshindiol C
- Przewaquinone E
- BDBM50017292
- (6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione
-
- Inchi: 1S/C18H16O5/c1-8-7-23-17-10-3-5-11-9(4-6-12(19)18(11,2)22)14(10)16(21)15(20)13(8)17/h3,5,7,12,19,22H,4,6H2,1-2H3/t12-,18-/m1/s1
- InChI Key: RTKDBIDPGKCZJS-KZULUSFZSA-N
- SMILES: O[C@]1(C)C2C=CC3C4=C(C(C)=CO4)C(C(C=3C=2CC[C@H]1O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 546
- XLogP3: 1.2
- Topological Polar Surface Area: 87.7
(6r,7r)-6,7-Dihydroxy-1,6-dimethyl-6,7,8,9-tetrahydrophenanthro[1,2-b]furan-10,11-dione Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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